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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484

The safe and compliant disposal of Lansoprazole Sulfone, a metabolite of the proton pump
inhibitor Lansoprazole, is a critical aspect of laboratory safety and environmental responsibility.
Adherence to proper disposal procedures minimizes risks to personnel and the environment.
This guide provides essential safety information and a step-by-step operational plan for the
disposal of Lansoprazole Sulfone in a research setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be aware of the hazards associated
with Lansoprazole Sulfone. This compound is classified as harmful if swallowed and can
cause skin and serious eye irritation.[1][2][3] Appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn at all times when handling this
chemical.[3][4] Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or aerosols.[1][3]

Hazard Profile of Lansoprazole Sulfone

For quick reference, the key hazard information for Lansoprazole Sulfone is summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1674484?utm_src=pdf-interest
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/22569m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lansoprazole-Sulfone
https://file.medchemexpress.com/batch_PDF/HY-W013186/Lansoprazole-sulfide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013186/Lansoprazole-sulfide-SDS-MedChemExpress.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/WP00039.pdf
https://cdn.caymanchem.com/cdn/msds/22569m.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013186/Lansoprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Precautionary Statement

Hazard Classification GHS Hazard Statement
References
.. . P264, P270, P301+P317,
Acute toxicity, oral H302: Harmful if swallowed
P330, P501[2]
P264, P280, P302+P352,
Skin irritation H315: Causes skin irritation

P332+P313, P362+P364

) P264, P280,
o H319: Causes serious eye
Eye irritation o P305+P351+P338,
irritation
P337+P313
Specific target organ toxicity H335: May cause respiratory P261, P271, P304+P340,
(single exposure) irritation P312, P403+P233, P405

This data is compiled from safety data sheets for Lansoprazole Sulfone and related
compounds.[1][2][3] Always refer to the specific Safety Data Sheet (SDS) for the product in
use.

Step-by-Step Disposal Protocol

The disposal of Lansoprazole Sulfone must comply with federal, state, and local regulations
for hazardous waste.[5][6][7] The following protocol outlines a general procedure for its
disposal. It is crucial to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance and requirements.

o Waste Identification and Segregation:

o Identify all waste containing Lansoprazole Sulfone, including pure compound,
contaminated labware (e.g., vials, spatulas, pipette tips), and contaminated PPE.

o Segregate Lansoprazole Sulfone waste from other waste streams. Do not mix it with
non-hazardous trash or other chemical waste unless explicitly permitted by your EHS
department.

¢ \Waste Collection and Containerization:
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o Collect solid Lansoprazole Sulfone waste in a designated, leak-proof, and sealable
container. The container must be compatible with the chemical.[8]

o For solutions containing Lansoprazole Sulfone, use a designated, sealed, and leak-proof
liquid waste container.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the full
chemical name ("Lansoprazole Sulfone"), the concentration (if in solution), and the date
of accumulation.[8]

o Storage of Chemical Waste:

o Store the hazardous waste container in a designated satellite accumulation area (SAA)
that is under the control of the laboratory personnel.[8]

o The storage area should be secure, well-ventilated, and away from incompatible materials.

[°]
e Arranging for Disposal:

o Once the waste container is full or has reached the accumulation time limit set by your
institution and local regulations, contact your EHS department to arrange for a hazardous
waste pickup.[8]

o Do not attempt to dispose of Lansoprazole Sulfone down the drain or in the regular
trash.[5][7] Improper disposal can lead to environmental contamination and regulatory
violations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Lansoprazole Sulfone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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